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Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262 Get Quote

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) for

alpha-methylserine-O-phosphate is not readily available in public databases. The following

guide has been developed by extrapolating data from the structurally analogous compound, O-

Phospho-L-serine, and incorporating general safety principles for handling organophosphate

compounds. Researchers, scientists, and drug development professionals should treat this

information as a baseline for risk assessment and handling procedures, always applying

prudent laboratory practices. The presence of an additional methyl group in alpha-
methylserine-O-phosphate may alter its chemical, physical, and toxicological properties.

Hazard Identification and Classification
Based on the data for the analogous compound O-Phospho-L-serine, alpha-methylserine-O-
phosphate is anticipated to be classified as a hazardous substance.

GHS Classification (Inferred):

Skin Corrosion/Irritation: Category 1B/2 (Causes severe skin burns and irritation).[1][2]

Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage).[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May

cause respiratory irritation).[1]

GHS Pictograms (Inferred):
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Pictogram Hazard Class

GHS05 Corrosion[2]

GHS07 Exclamation Mark

Signal Word (Inferred): Danger[2]

Hazard Statements (Inferred):

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (Inferred): A comprehensive list of precautionary statements can be

found in the detailed safety data sheets for O-Phospho-L-serine.[1][3] Key precautions include:

Prevention: Do not breathe dust.[2][3] Wash skin thoroughly after handling.[1] Wear

protective gloves, protective clothing, eye protection, and face protection.[1][3]

Response: If on skin (or hair), immediately remove all contaminated clothing and rinse skin

with water.[3] If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1][3] Immediately call a poison center or

doctor.[3]

Storage: Store in a well-ventilated place.[1] Keep container tightly closed.[1] Store locked up.

[1][3]

Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
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The following data is for O-Phospho-L-serine and should be considered indicative for alpha-
methylserine-O-phosphate.

Property Value Source

Physical State Crystalline Powder [3]

Color White / Off-white [3]

Melting Point ~190 °C

Solubility
Soluble in hot water (50

mg/mL)
[3]

Storage Temperature 4°C [4]

Stability

Store in a tightly-closed

container away from

incompatible substances.

[1]

Toxicological Information
No specific toxicological data (e.g., LD50) for alpha-methylserine-O-phosphate or O-

Phospho-L-serine was found in the reviewed documents. However, the primary hazards are

related to its corrosive and irritant effects on the skin, eyes, and respiratory tract.[2]

As an organophosphate, it is prudent to handle the compound with measures to avoid

inhalation and skin contact, as some compounds in this class can have neurotoxic effects by

inhibiting acetylcholinesterase.[5][6][7]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended

as a minimum:

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Eye/Face Protection: Safety glasses with side shields or goggles. A face shield is

recommended when handling larger quantities.

Skin and Body Protection: A lab coat should be worn. For larger quantities or when

generating dust, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved N95 (or better) respirator is recommended.

General Handling Workflow
The following diagram outlines a general workflow for handling alpha-methylserine-O-
phosphate.
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General Handling Workflow for Powdered Biochemicals
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Safety Protocol Decision Framework

Start: New Compound
(alpha-methylserine-O-phosphate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1662262?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyNXpjY2xmdDBoZGFzNXYwYTYzbDdscHViNmhuIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k3NjAwQUhfNDA3LTQxLTBfTy1QaG9zcGhvLUwtc2VyaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJNzYwMEFIXzQwNy00MS0wX08tUGhvc3Boby1MLXNlcmluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--0847c18b32687413fe64e949e2e5fcf42f6d092d/MetaSci_MSI7600AH_407-41-0_O-Phospho-L-serine.pdf
https://cdn.caymanchem.com/cdn/msds/16151m.pdf
https://www.chemicalbook.com/msds/o-phospho-l-serine.htm
https://www.chemscene.com/407-41-0.html
https://m.youtube.com/watch?v=Lob9MPZFYrw
https://www.youtube.com/watch?v=b2yJc8hgquc
https://en.wikipedia.org/wiki/Nerve_agent
https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-safety-and-handling
https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-safety-and-handling
https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-safety-and-handling
https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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